3-(4-Amino-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester tosylate

Specification

• CAS No.: 2097068-76-1
• Molecular Formula: C22H30N2O5S
• Molecular Weight: 434.6 g/mol
• IUPAC Name: tert-butyl 3-(4-aminophenyl)pyrrolidine-1-carboxylate;4-methylbenzenesulfonic acid
• Standard InChI: InChI=1S/C15H22N2O2.C7H8O3S/c1-15(2,3)19-14(18)17-9-8-12(10-17)11-4-6-13(16)7-5-11;1-6-2-4-7(5-3-6)11(8,9)10/h4-7,12H,8-10,16H2,1-3H3;2-5H,1H3,(H,8,9,10)
• Standard InChI Key: WDJQFQCSTPCQGF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC(C)(C)OC(=O)N1CCC(C1)C2=CC=C(C=C2)N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC(C)(C)OC(=O)N1CCC(C1)C2=CC=C(C=C2)N

Introduction

3-(4-Amino-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester tosylate is a complex organic compound with a specific chemical structure and diverse applications in pharmaceutical and chemical research. This compound is identified by its CAS number, 2097068-76-1, and its molecular formula is C22H30N2O5S, with a molecular weight of 434.549 g/mol.

Applications in Research

This compound is primarily used as an intermediate in the synthesis of pharmaceuticals. Its applications span across several fields:

• Pharmaceutical Development: It serves as a key intermediate in synthesizing drugs, particularly those targeting neurological disorders.

• Biochemical Research: While specific biochemical applications are not detailed, compounds with similar structures are often used in studying neurotransmitter mechanisms.

• Analytical Chemistry: It can be used as a standard in analytical methods due to its well-defined chemical structure.

Suppliers and Availability

3-(4-Amino-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester tosylate is available from suppliers such as JW & Y Pharmlab Co., Ltd. in China. The compound is also listed by J & W Pharmlab LLC on platforms like Sigma-Aldrich.